4-Tosylbutanoic acid methyl ester

• Molecular Formula: C12H16O4S
• Molecular Weight: 256.32 g/mol
• IUPAC Name: methyl 4-(4-methylphenyl)sulfonylbutanoate
• InChI: InChI=1S/C12H16O4S/c1-10-5-7-11(8-6-10)17(14,15)9-3-4-12(13)16-2/h5-8H,3-4,9H2,1-2H3
• InChI Key: YVTNLYVIQVCLAN-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)S(=O)(=O)CCCC(=O)OC

Description

4-Tosylbutanoic acid methyl ester is a useful research compound. Its molecular formula is C12H16O4S and its molecular weight is 256.32 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

25 g. Methyl 4-hydroxybutanoate were mixed with 47.5 g. toluene-sulphonyl chloride and 250 ml. dry pyridine at 5° C. and kept at this temperature for 17 hours, whereafter the reaction mixture was poured into 2 liters ice water. The oil thus formed was extracted with diethyl ether and the ethereal extract was washed with 500 ml. 6 N hydrochloric acid to remove excess pyridine, followed by washing with a saturated aqueous solution of sodium bicarbonate until neutral. Concentration of the organic layer gave 32.5 g. of a yellow oil which was dissolved in diethyl ether, treated with decolorising charcoal, filtered and the filtrate concentrated to give 30.5 g. of a pale yellow oil which slowly crystallised at 5° C. Thin layer chromatography (petroleum ether/dichloromethane/acetone 6:3:1 v/v/v) showed the product to be pure. The methyl 4-(p-toluene-sulphonyl)-butanoate thus obtained had a melting point of 23° C.